N-benzyl-2-chloro-5-methylpyrimidin-4-amine

• IUPAC Name: N-benzyl-2-chloro-5-methylpyrimidin-4-amine
• InChI: InChI=1S/C12H12ClN3/c1-9-7-15-12(13)16-11(9)14-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3,(H,14,15,16)
• InChI Key: AGVOTKIKPBKSTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1NCC2=CC=CC=C2)Cl
• Molecular Formula: C12H12ClN3
• DSSTOX Substance ID: DTXSID60628623
• Molecular Weight: 233.69 g/mol
• CAS No.: 91396-13-3

Description

“N-benzyl-2-chloro-5-methylpyrimidin-4-amine” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

While there isn’t specific information on the synthesis of “this compound”, pyrimidine derivatives can be synthesized through various methods. For instance, an oxidative annulation involving anilines, aryl ketones, and DMSO as a methine equivalent promoted by K2S2O8 provides 4-arylquinolines. Another method involves a ZnCl2-catalyzed three-component coupling reaction.

Scientific Research Applications

Crystal and Molecular Structures

Research on the crystal and molecular structures of compounds related to N-benzyl-2-chloro-5-methylpyrimidin-4-amine, like benzyl-(2-chloro-6-methylpyrimidin-4-yl)amine, has provided insight into their conformational differences and hydrogen-bonding interactions. These findings are significant for understanding the structural aspects of similar compounds (Odell et al., 2007).

Medicinal Chemistry and Biological Activity

Although specific research on this compound's medicinal applications is limited, closely related compounds have been studied for their biological activity. For example, derivatives of 5-benzyl-4-cyanomethyl-2-methylpyrimidine, which is structurally similar, have been synthesized and are of interest in pharmaceutical and medicinal chemistry (Kim & Han, 1996).

Synthesis and Reactivity

The synthesis and reactivity of related pyrimidine derivatives have been explored in various studies. For instance, the synthesis of new 5‐Benzyl‐4‐cyanomethyl‐2‐methylpyrimidine derivatives demonstrates the chemical versatility of this class of compounds (Kim & Han, 1996). Additionally, investigations into the regioselectivity of reactions involving similar compounds provide valuable insights for synthetic chemistry applications (Doulah et al., 2014).

Chemical Analysis and Spectroscopy

Studies involving the use of Density Functional Theory (DFT) and spectroscopic techniques such as FT-IR and FT-Raman have been conducted on related compounds. These methods allow for a deeper understanding of the molecular structure and electronic properties of such compounds (Aayisha et al., 2019).

Safety and Hazards

The safety and hazards associated with “N-benzyl-2-chloro-5-methylpyrimidin-4-amine” are not well-documented.